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Compound of Interest

Compound Name: 1-Fluoro-4-(2-nitrovinyl)benzene

CAS No.: 5153-69-5

Cat. No.: B3021391

Get Quote

Chemical Identity & Significance
4-Fluoro-

-nitrostyrene is a lipophilic, conjugated nitroalkene. In drug discovery, it serves as a "warhead"
scaffold—a potent Michael acceptor capable of covalent bonding with cysteine residues in
enzymes (e.g., PTP1B inhibitors).[1] Its primary utility, however, is as a precursor in the
synthesis of fluorinated phenethylamines via hydride reduction.[1]

IUPAC Name: 1-Fluoro-4-[(E)-2-nitroethenyl]benzene

Common Name: 4-Fluoro-

-nitrostyrene[2][3]

CAS Number:706-08-1[2][3]

Critical Note: Do not confuse with 1-Fluoro-4-nitrobenzene (CAS 350-46-9), which lacks

the vinyl group and has vastly different reactivity.
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Molecular Formula:

[2][4]

Molecular Weight: 167.14 g/mol [1][2][3][4][5]

Physicochemical Characterization
The following data represents the purified (E)-isomer, which is the thermodynamically stable

product isolated from standard synthesis.

Table 1: Physical Constants
Property Value Conditions/Notes

Appearance Yellow/Cream Crystalline Solid Needles or Prisms (from EtOH)

Melting Point 99 – 102 °C
Sharp transition indicates high

purity

Boiling Point Decomposes >200 °C
Do not distill at atm.[4][6][7][8]

pressure

Crystal Density
Calculated from X-ray

(Orthorhombic)

Solubility (High)
DCM, Ethyl Acetate, Acetone,

THF
Suitable for reaction media

Solubility (Low) Water, Hexanes (Cold) Exploited for recrystallization

Partition Coeff.
Lipophilic, membrane

permeable

Spectral Fingerprint (Self-Validation)
To validate the identity of your synthesized material, verify these diagnostic signals. The

coupling constant (

) of the vinylic protons is the primary indicator of the stereochemistry.[1]
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H NMR (400 MHz,

):

7.98 ppm (d,

Hz, 1H):

-proton (closest to nitro).[9]

7.58 ppm (d,

Hz, 1H):

-proton (closest to ring).

Interpretation: The large

-value (13-14 Hz) confirms the (E)-trans geometry. A

-value of ~8-10 Hz would indicate the unstable (Z)-isomer.

7.50–7.10 ppm (m, 4H): Aromatic protons (distinct AA'BB' splitting pattern typical of para-
substitution).

FT-IR (ATR):

1515

& 1340

: Asymmetric and symmetric

stretches.

1635

: Alkenyl

stretch (conjugated).

Synthesis Protocol: The Henry Reaction

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.rsc.org/suppdata/cy/c4/c4cy00936c/c4cy00936c1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology: Base-catalyzed condensation of 4-fluorobenzaldehyde with nitromethane,

followed by dehydration. Scale: 10–50 mmol (Lab Scale).

Reagents & Setup
Substrate: 4-Fluorobenzaldehyde (1.0 eq)

Reagent: Nitromethane (1.2 – 1.5 eq)

Catalyst: Ammonium Acetate (

) (0.5 eq) or NaOH (catalytic)

Solvent: Glacial Acetic Acid (AcOH) or Methanol

Apparatus: Round-bottom flask with reflux condenser, inert gas (

) line.

Step-by-Step Workflow
Reaction Assembly: In a dry flask, dissolve 4-fluorobenzaldehyde in Glacial Acetic Acid

(approx. 3 mL per gram of aldehyde).

Reagent Addition: Add Nitromethane, followed by Ammonium Acetate.

Why Acetate?

acts as a dual acid-base buffer, catalyzing both the nitro-aldol addition and the subsequent
elimination of water to form the double bond.

Reflux: Heat the mixture to mild reflux (approx. 100–110 °C) for 2–4 hours.

Checkpoint: Monitor via TLC (20% EtOAc/Hexane). The aldehyde spot (

) should disappear; a bright yellow fluorescent spot (product) will appear.

Quench & Crystallization: Cool the mixture to room temperature. Pour slowly into ice-cold

water with vigorous stirring. The product should precipitate as a yellow solid.
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Troubleshooting: If an oil forms, induce crystallization by scratching the glass or adding a

seed crystal.[1]

Purification: Filter the crude solid. Recrystallize from hot Ethanol or Isopropanol.

Purity Check: The mother liquor will retain unreacted aldehyde and cis-isomers. The

crystals should be needle-like.

Visualizing the Pathway
The following diagram illustrates the transformation logic and critical intermediates.

4-Fluorobenzaldehyde
+ Nitromethane

Catalyst:
NH4OAc / AcOH

Intermediate:
Nitroaldol (β-hydroxy)

 C-C Bond Formation Dehydration
(-H2O)

 Heat
Product:

4-Fluoro-β-nitrostyrene
(Yellow Solid)

 Thermodynamic Control
(E-Isomer)

Click to download full resolution via product page

Figure 1: The Henry Reaction pathway.[4][7][8] Ammonium acetate drives the equilibrium

toward the dehydrated alkene product via thermodynamic control.[1]

Reactivity Profile & Applications
The electron-withdrawing nature of the nitro group, combined with the para-fluoro substitution,

creates a highly polarized alkene.[1]

Michael Addition Susceptibility
The

-carbon is highly electrophilic. It reacts readily with soft nucleophiles (thiols, enolates).

Mechanism: Nucleophilic attack at the

-position

Nitronate intermediate

Protonation.
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Application: Covalent inhibition of cysteine proteases. The fluorine atom modulates the

lipophilicity and metabolic stability of the ring but does not significantly sterically hinder the

attack.[1]

Reduction to Phenethylamines
This is the most common synthetic utility.

Pathway: Nitrostyrene

4-Fluorophenethylamine.

Note: The double bond and nitro group are reduced simultaneously.

Reduction Pathways Michael Addition

4-Fluoro-β-nitrostyrene

Oxime Intermediate

 Partial Red.

Thiol/Enol Adduct
(Enzyme Inhibition)

 + R-SH / R-Nu

4-Fluorophenethylamine
(Drug Precursor)

 Full Red.

Click to download full resolution via product page

Figure 2: Divergent reactivity pathways. The compound acts as a gateway to both saturated

amines and functionalized adducts.[1]

Safety & Handling (SDS Highlights)
Hazards: Severe skin and eye irritant (H315, H319).[10][11] Specific Target Organ Toxicity

(Respiratory Irritation - H335).[10][11]
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Lachrymator: Like many nitrostyrenes, this compound can induce tearing.[1][10] Handle

strictly within a fume hood.

Storage: Store at 2–8 °C. Light sensitive (store in amber vials to prevent photo-isomerization

to the less stable Z-isomer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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